2-(4-(3-(3,4-Dimethylphenyl)ureido)phenyl)acetamide
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Description
2-(4-(3-(3,4-Dimethylphenyl)ureido)phenyl)acetamide is a useful research compound. Its molecular formula is C17H19N3O2 and its molecular weight is 297.358. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Analgesic Properties
- The study of the crystal structure of a capsaicinoid compound reveals the spatial arrangement of its molecular components, which could provide insights into its analgesic properties and potential applications in pain management (N. Park, I. Park, J. C. Lee, Y. B. Kim, 1995).
Ring Cleavage Reactions
- Research on the ring cleavage reaction of 1,3-oxazine-2,4(3H)-dione derivatives with amines demonstrates the synthetic versatility of related acetamide compounds in producing various pharmacologically relevant structures (T. Kinoshita, K. Takeuchi, M. Kondoh, S. Furukawa, 1989).
Non-peptide Receptor Antagonists
- Ureido-acetamides have been identified as potent and selective non-peptide CCKB/gastrin receptor antagonists, highlighting their potential in developing treatments for conditions mediated by these receptors (P. Bertrand et al., 1994).
Anticancer, Anti-Inflammatory, and Analgesic Activities
- A study on synthesized 2-(substituted phenoxy) acetamide derivatives revealed their potential anticancer, anti-inflammatory, and analgesic activities, indicating a promising avenue for therapeutic agent development (P. Rani, D. Pal, R. Hegde, S. R. Hashim, 2014).
Radiosynthesis for Metabolism and Mode of Action Studies
- The radiosynthesis of chloroacetanilide herbicide ([phenyl-4-3H] acetochlor) enables high-specific-activity studies of its metabolism and mode of action, illustrating the importance of such compounds in agricultural sciences (B. Latli, J. Casida, 1995).
Structural Variation in Copper(I) Complexes
- Research on copper(I) complexes with pyridylmethylamide ligands, including structural analysis, offers insights into the coordination chemistry and potential applications in catalysis and material science (Lei Yang, D. Powell, R. Houser, 2007).
Properties
IUPAC Name |
2-[4-[(3,4-dimethylphenyl)carbamoylamino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c1-11-3-6-15(9-12(11)2)20-17(22)19-14-7-4-13(5-8-14)10-16(18)21/h3-9H,10H2,1-2H3,(H2,18,21)(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEWUNYVACKEFNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NC2=CC=C(C=C2)CC(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.